Cas no 2034254-75-4 (4-6-(4-methoxy-3-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-2-ylmorpholine)

• Product Name: 4-6-(4-methoxy-3-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-2-ylmorpholine
• CAS No: 2034254-75-4
• MF: C₁₈H₂₂N₄O₄S
• MW: 390.456682682037
• CID: 5377393
• Update Time: 2025-07-18

4-6-(4-methoxy-3-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-2-ylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-[6-(4-methoxy-3-methylphenyl)sulfonyl-5,7-dihydropyrrolo[3,4-d]pyrimidin-2-yl]morpholine
• 4-6-(4-methoxy-3-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-2-ylmorpholine

• Inchi： 1S/C18H22N4O4S/c1-13-9-15(3-4-17(13)25-2)27(23,24)22-11-14-10-19-18(20-16(14)12-22)21-5-7-26-8-6-21/h3-4,9-10H,5-8,11-12H2,1-2H3
• InChI Key： WPWCDHACDVKOLW-UHFFFAOYSA-N
• SMILES： C1OCCN(C2=NC=C3CN(S(C4=CC=C(OC)C(C)=C4)(=O)=O)CC3=N2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-6-(4-methoxy-3-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-2-ylmorpholine

Chemical and Biological Properties of 4-6-(4-methoxy-3-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-ylmorpholine (CAS No. 2034254-75-4)

The compound 4-6-(4-methoxy-3-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-ylmorpholine, identified by its CAS number 2034254-75-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule combines a pyrrolo[3,4-d]pyrimidine core with a morpholine moiety, linked through a sulfonyl group derived from 4-methoxy-3-methylbenzene. Such structural features have garnered considerable attention due to their potential in modulating biological pathways relevant to various therapeutic applications.

Recent studies have highlighted the importance of pyrrolo[3,4-d]pyrimidine scaffolds in drug discovery, particularly for their role in inhibiting kinases and other enzymes involved in cancer progression. The presence of the morpholine ring in this compound adds an additional layer of biological activity, often associated with central nervous system (CNS) drugs and anti-inflammatory agents. The sulfonyl group not only enhances the solubility of the molecule but also contributes to its binding affinity for target proteins.

One of the most compelling aspects of this compound is its dual functionality. The pyrrolo[3,4-d]pyrimidine core is known to interact with ATP-binding sites in kinases, while the morpholine moiety can engage with other pharmacophores or biological receptors. This dual interaction has been observed to improve drug efficacy and reduce off-target effects. In particular, derivatives of this class have shown promise in preclinical trials for their ability to inhibit proliferation in certain cancer cell lines.

The synthesis of 4-6-(4-methoxy-3-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-ylmorpholine involves a multi-step process that requires precise control over reaction conditions. The introduction of the sulfonyl group is a critical step, as it must be positioned correctly to ensure optimal biological activity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with its target proteins. These studies have revealed that the morpholine ring and the sulfonyl group play crucial roles in stabilizing the binding affinity. Additionally, dynamic simulations have suggested that the compound can adopt multiple conformations in solution, which may contribute to its versatility in interacting with different biological targets.

The pharmacokinetic properties of CAS No. 2034254-75-4 are another area of interest. Initial pharmacokinetic studies indicate that the compound exhibits moderate oral bioavailability and a reasonable half-life, suggesting potential for therapeutic use. However, further optimization may be required to enhance its absorption and distribution profiles. This could involve modifications to the sulfonyl group or the morpholine ring to improve metabolic stability and reduce clearance rates.

In terms of therapeutic applications, this compound has shown promise in preclinical models of inflammation and neurodegeneration. The pyrrolo[3,4-d]pyrimidine core is known to interact with inflammatory cytokines and enzymes, while the morpholine moiety can modulate neurotransmitter activity. These properties make it a candidate for treating conditions such as rheumatoid arthritis or Alzheimer's disease. However, more extensive clinical trials are needed to confirm its efficacy and safety profile.

The role of sulfonyl groups in medicinal chemistry cannot be overstated. These groups are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. In CAS No. 2034254-75-4, the sulfonyl group derived from 4-methoxy-3-methylbenzene contributes significantly to the compound's overall activity by forming hydrogen bonds with polar residues on target proteins. This interaction is further reinforced by the electron-withdrawing nature of the sulfonyl group, which increases the electrophilicity of adjacent functional moieties.

Recent advances in biocatalysis have also opened new avenues for synthesizing complex heterocyclic compounds like this one. Enzyme-mediated reactions can provide more sustainable and selective pathways compared to traditional chemical methods. For instance, cytochrome P450 enzymes have been used to introduce oxygenated functional groups into aromatic rings, which could be applied to modify the sulfonyl group or other parts of the molecule for improved bioactivity.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how compounds are designed and optimized. Predictive models can now identify promising candidates based on structural features alone, significantly reducing the time required for hit identification. In the case of CAS No. 2034254-75-4, computational tools have been used to predict its binding affinity for various targets and suggest modifications that could enhance its therapeutic potential.

Future research directions may focus on exploring analogs of this compound that exhibit improved pharmacokinetic properties or enhanced selectivity for specific biological targets. For example, replacing the morpholine ring with other nitrogen-containing heterocycles could lead to novel derivatives with distinct activities. Similarly, altering the substituents on the sulfonyl group might allow for fine-tuning of binding interactions without compromising overall efficacy.

The development of new synthetic methodologies is also crucial for advancing research in this area. Techniques such as flow chemistry and microwave-assisted synthesis can accelerate reaction times and improve yields while minimizing waste production. These innovations are particularly important as demand grows for more sustainable approaches to pharmaceutical manufacturing.

In conclusion,CAS No 20342547 has emerged as a promising candidate for further development due to its unique structural features and potential biological activities。 The combination of a pyrrolo[3 41 dpyrimidine core with a morpholine moiety linked via a sulfony1 group derived from 43 methoxy 31 methylbenzene offers multiple opportunities for therapeutic intervention。 While more research is needed to fully understand its pharmacological profile additional studies will likely uncover new applications across various disease areas